Cas no 2228736-32-9 (3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine)

• Product Name: 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine
• CAS No: 2228736-32-9
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 5891610
• PubChem ID: 165673767
• Update Time: 2025-10-28

3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine
• 3-methoxy-3-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]azetidine
• EN300-1736176
• 2228736-32-9

• Inchi： 1S/C13H19NOS/c1-15-13(8-14-9-13)7-11-6-10-4-2-3-5-12(10)16-11/h6,14H,2-5,7-9H2,1H3
• InChI Key： WLTGRFMSUOJJMM-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1CC1(CNC1)OC

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine

3-Methoxy-3-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-Yl)Methylazetidine: A Comprehensive Overview

The compound 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine (CAS No. 2228736-32-9) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the benzothiophene moiety adds unique electronic and structural properties to the molecule, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery and material science. The methylazetidine core of this compound contributes to its stability and reactivity, while the methoxy group introduces additional functionalization possibilities. The combination of these structural elements allows for a wide range of applications in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic benefits.

One of the most promising areas of research involving this compound is its role in neuroprotective agents. Scientists have explored the ability of 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine to modulate neuronal signaling pathways and reduce oxidative stress. These findings suggest that the compound could be a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its biomedical applications, this compound has also been studied for its potential in cancer therapy. Research indicates that the benzothiophene moiety may enhance the selectivity of antitumor agents by targeting specific cancer cells. The methylazetidine structure further enhances drug delivery efficiency, making it a valuable component in the design of novel anticancer drugs.

The synthesis of 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, this compound has shown potential as a green chemical due to its biodegradability and low toxicity profile. Researchers are exploring its use as a sustainable alternative to traditional chemical intermediates in various industrial processes.

In conclusion, 3-methoxy-3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylazetidine (CAS No. 2228736-32-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and material science. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.